Methyl trans-2-octenoate
Overview
Description
methyl oct-2-enoate is a natural product found in Annona muricata and Tricholoma matsutake with data available.
Scientific Research Applications
Synthesis and Chemical Behavior
Methyl oct-cis-2-enoate, a variant of Methyl oct-2-enoate, has been synthesized using a specific hydrogenation process. The structural analysis of this compound emphasizes its unique infrared spectra and GLC (Gas-Liquid Chromatography) behavior. These properties are significant in understanding the interaction of the compound with different phases and its volatility, which are crucial for various chemical analyses and applications (Mercuri, Carrazoni, & Brenner, 1964).
Biological and Pharmacological Activities
The derivatives of Methyl 2-naphthoates, which are structurally similar to Methyl oct-2-enoate, have been isolated from traditional Chinese herbs and showed notable biological activities. These compounds exhibited significant cytotoxicity against various human cancer cell lines and mild inhibitory effects on butyrylcholinesterase, an enzyme associated with neurodegenerative diseases (Yu et al., 2019).
Oxidation Studies
Research on the oxidation of monethenoid fatty acids and esters, closely related to Methyl oct-2-enoate, has provided insights into the formation and decomposition of hydroperoxides. These studies are vital for understanding the oxidative stability and shelf-life of products containing such compounds (Gold & Skellon, 1959).
Analytical Methodologies
The development of analytical methods to determine double-bond positions in dienoic fatty acids, which include Methyl oct-2-enoate derivatives, has been a significant advancement. These methods, involving dimethyl disulfide adducts and GC-MS analysis, are crucial for accurate structural characterization of fatty acids in various research fields (Yamamoto et al., 1991).
Properties
CAS No. |
2396-85-2 |
|---|---|
Molecular Formula |
C9H16O2 |
Molecular Weight |
156.22 g/mol |
IUPAC Name |
methyl oct-2-enoate |
InChI |
InChI=1S/C9H16O2/c1-3-4-5-6-7-8-9(10)11-2/h7-8H,3-6H2,1-2H3 |
InChI Key |
CJBQSBZJDJHMLF-UHFFFAOYSA-N |
Isomeric SMILES |
CCCCC/C=C/C(=O)OC |
SMILES |
CCCCCC=CC(=O)OC |
Canonical SMILES |
CCCCCC=CC(=O)OC |
density |
0.896-0.900 |
| 7367-81-9 68854-59-1 2396-85-2 |
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physical_description |
Colourless liquid; Fruity, green aroma |
solubility |
Slightly soluble in water; soluble in fats Soluble (in ethanol) |
Origin of Product |
United States |
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